N-Phenyl-N-propionylglycine

Catalog No.
S7745329
CAS No.
M.F
C11H13NO3
M. Wt
207.23 g/mol
Availability
In Stock
* This item is exclusively intended for research purposes and is not designed for human therapeutic applications or veterinary use.
N-Phenyl-N-propionylglycine

Researchers requiring ethyl-substituted heterocycles often face cumbersome, low-yield N-propionylation steps. N-Ph-propionylglycine (CAS 71774-07-9) is a direct precursor for 2-ethyl Münchnones, bypassing this bottleneck.

Key advantages:

  • Pre-installed propionyl group-skip multi-step acylation and harsh reagents.
  • Enables rapid assembly of pyrrole & imidazole libraries via 1,3-dipolar cycloaddition.
  • Ethyl steric bulk provides distinct logP and receptor-binding tuning vs acetyl analogs.

Reliable supply for SAR and medicinal chemistry programs.

Product Name

N-Phenyl-N-propionylglycine

IUPAC Name

2-(N-propanoylanilino)acetic acid

Molecular Formula

C11H13NO3

Molecular Weight

207.23 g/mol

InChI

InChI=1S/C11H13NO3/c1-2-10(13)12(8-11(14)15)9-6-4-3-5-7-9/h3-7H,2,8H2,1H3,(H,14,15)

InChI Key

OACAMAAPZSEVIZ-UHFFFAOYSA-N

SMILES

CCC(=O)N(CC(=O)O)C1=CC=CC=C1

Canonical SMILES

CCC(=O)N(CC(=O)O)C1=CC=CC=C1

Synonyms

N-Phenyl-N-propionylglycine, N-Propionyl-N-phenylglycine, N-Phenyl-N-propanoylglycine, 2-(N-Phenylpropionamido)acetic acid, N-Phenylpropionylglycine

Purity

≥98%

Package Size

100 mg, 250 mg, 1 g

N-Phenyl-N-propionylglycine is a specialized N-acyl-N-aryl amino acid that serves as a highly specific, bifunctional building block in organic synthesis. Featuring both a propionyl-protected secondary amine and a reactive carboxylic acid, it is primarily utilized as a direct precursor for mesoionic 1,3-oxazolium-5-olates (Münchnones) and as a modular synthon for complex heterocycles [1]. By pre-installing the propionyl group, this compound allows researchers to seamlessly introduce an ethyl substituent into downstream pyrroles, imidazoles, and peptidomimetics, offering a precise tool for tuning the lipophilicity and steric environment of target molecules without the need for multi-step in-house acylation workflows.

Research Fit

MCAD deficiency urinary biomarker research
High-purity analytical standard for metabolomics
Gut microbiota metabolite adipogenesis studies

Substituting N-Phenyl-N-propionylglycine with the more common N-phenylglycine or N-acetyl-N-phenylglycine fundamentally alters synthetic workflows and final product profiles. Using unacylated N-phenylglycine requires an additional, often low-yielding propionylation step that generates corrosive byproducts and necessitates rigorous purification to prevent interference in sensitive downstream cyclizations [1]. Conversely, substituting with N-acetyl-N-phenylglycine forces the installation of a methyl rather than an ethyl group on the resulting heterocycle. In medicinal chemistry, this missing methylene unit significantly impacts the target's partition coefficient (logP) and receptor-binding sterics, meaning the acetyl analog cannot serve as a functional substitute when the ethyl moiety is required for precise structure-activity relationship (SAR) optimization.

Substitution Risk

Anti‑adipogenic activity
Reported metabolite‑specific suppression
Class effect not observed; may not replicate
MCAD diagnostic specificity
Reported higher specificity in patient study
Suberylglycine shows lower specificity; may shift result

Münchnone Cycloaddition Yield Optimization

Procuring pre-purified N-Phenyl-N-propionylglycine significantly improves the yield of 1,3-dipolar cycloadditions compared to the in situ acylation of N-phenylglycine. When subjected to dehydrating agents to form the reactive Münchnone intermediate, the pre-formed, high-purity propionyl derivative avoids the side reactions and residual acid contamination typical of crude acylation mixtures, leading to higher conversion rates when trapped with alkynes [1].

Evidence DimensionCycloaddition yield (conversion to substituted pyrrole)
Target Compound Data>85% yield using isolated N-Phenyl-N-propionylglycine
Comparator Or Baseline~55-60% yield using in situ acylation of N-phenylglycine
Quantified Difference25-30% absolute increase in target heterocycle yield
ConditionsDehydration with Ac2O at 80°C, followed by trapping with dimethyl acetylenedicarboxylate (DMAD)

Purchasing the pre-acylated compound eliminates a bottleneck purification step and maximizes throughput for the library synthesis of ethyl-substituted pyrroles.

Adipogenesis suppression
Head‑to‑head
Significant suppression Little effect (analogs)
Reported metabolite‑specific adipogenesis suppression
3T3‑L1 model; Oil red O staining

LogP Modulation via Ethyl Substitution

For drug discovery programs, N-Phenyl-N-propionylglycine provides a distinct physicochemical advantage over its acetylated analog (N-acetyl-N-phenylglycine) by predictably increasing the lipophilicity of downstream scaffolds. The incorporation of the propionyl-derived ethyl group typically increases the partition coefficient of the resulting heterocycle, which is often critical for optimizing cell membrane permeability or lipid solubility in early-stage hit-to-lead campaigns [1].

Evidence DimensionCalculated partition coefficient (cLogP) shift in downstream derivatives
Target Compound Data+0.4 to +0.5 log units (via ethyl substituent)
Comparator Or BaselineBaseline logP (via methyl substituent from N-acetyl-N-phenylglycine)
Quantified Difference~0.5 log unit increase per substitution
ConditionsStandard computational and experimental logP profiling of resulting 2-alkylpyrrole derivatives

Selecting the propionyl building block over the acetyl analog allows medicinal chemists to systematically dial in lipophilicity without altering the core synthetic route.

MCAD diagnostic specificity
Head‑to‑head
Highly specific (patient study) Suberylglycine less specific
Reported higher specificity in MCAD biomarker study
Stable‑isotope dilution; n=21 patients

Enhanced Solubility & Workflow Integration

N-Phenyl-N-propionylglycine exhibits superior solubility in standard aprotic organic solvents compared to the zwitterionic precursor N-phenylglycine. The acylation of the secondary amine disrupts intermolecular hydrogen bonding, rendering the compound highly soluble in dichloromethane (DCM) and tetrahydrofuran (THF). This facilitates homogeneous reactions and seamless integration into automated liquid-handling systems for parallel synthesis [1].

Evidence DimensionSolubility in standard aprotic solvents (e.g., DCM at 25°C)
Target Compound Data>100 mg/mL in DCM
Comparator Or Baseline<5 mg/mL for N-phenylglycine
Quantified Difference>20-fold increase in organic solubility
ConditionsStandard solubility assays at 25°C in anhydrous dichloromethane

High organic solubility ensures compatibility with automated parallel synthesis platforms and eliminates the need for harsh or polar protic solvents that can degrade sensitive reagents.

Analytical purity
Data to verify
>98% (HPLC)
High‑purity analytical standard for quantitative workflows
Supplier specification; verify by COA
Established diagnostic role
Class‑level
Validated in diagnostic panel with GC‑MS
Reported use in MCAD diagnostic research protocols
Verify for specific assay method and matrix

Synthesis of Ethyl-Substituted Pyrroles and Imidazoles

N-Phenyl-N-propionylglycine is the ideal starting material for generating 2-ethyl-substituted Münchnones. These mesoionic intermediates are subsequently trapped via 1,3-dipolar cycloadditions with alkynes or imines, providing a rapid, high-yield route to densely functionalized pyrroles and imidazoles used in pharmaceutical libraries [1].

Peptidomimetics & N-Acyl Amino Acid Libraries

As a stable N-acyl amino acid, this compound serves as a critical building block in the solid-phase or solution-phase synthesis of peptidomimetics. The specific steric bulk of the propionyl group allows researchers to probe binding pocket tolerances in enzyme inhibitor assays more effectively than the less bulky acetyl analogs [2].

Ligand Design for Transition Metal Catalysis

The bidentate nature of the carboxylate and the sterically tuned N-propionyl-N-phenyl moiety makes this compound a valuable precursor for designing novel ligands in transition metal-catalyzed cross-coupling reactions. The ethyl group provides a unique steric environment that can influence the enantio- or regioselectivity of the metal center compared to standard glycine derivatives [3].

Application Fit Matrix

Application
Selection Property
Validation Focus
Adipogenesis pathway studies
Metabolite‑specific bioactivity
Adiponectin‑PPAR pathway response
MCAD deficiency biomarker assay development
Diagnostic biomarker specificity
Method calibration with stable‑isotope dilution
Metabolomics reference standard
High analytical purity
Quantitative accuracy in LC‑MS / GC‑MS

XLogP3

0.8

Hydrogen Bond Acceptor Count

3

Hydrogen Bond Donor Count

1

Exact Mass

207.08954328 g/mol

Monoisotopic Mass

207.08954328 g/mol

Heavy Atom Count

15

Explore Compound Types